2-methyl-6,7,8,9-tetrahydro-5H-benzo[4,5]thieno[2,3-d]thiazolo[3,2-a]pyrimidin-5-one

• IUPAC Name: 13-methyl-8,12-dithia-10,15-diazatetracyclo[7.7.0.02,7.011,15]hexadeca-1(9),2(7),10,13-tetraen-16-one
• InChI: InChI=1S/C13H12N2OS2/c1-7-6-15-12(16)10-8-4-2-3-5-9(8)18-11(10)14-13(15)17-7/h6H,2-5H2,1H3
• InChI Key: ZXMPULAVCDHXFT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C(=O)C3=C(N=C2S1)SC4=C3CCCC4
• Molecular Formula: C13H12N2OS2
• Molecular Weight: 276.4 g/mol

Description

This compound is a complex organic molecule that contains several heterocyclic rings, including a thiophene and a thiazole ring, which are sulfur-containing five-membered rings, and a pyrimidine ring, which is a six-membered ring containing two nitrogen atoms. These types of structures are often found in biologically active compounds and have diverse applications in medicinal chemistry.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, starting with the formation of the individual rings, followed by their fusion. Thiophene rings can be synthesized through various methods, including the Gewald reaction, Paal-Knorr synthesis, and others. The synthesis of pyrimidine rings can be achieved through several methods, including the Biginelli reaction.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the fused ring system. The presence of sulfur atoms in the thiophene and thiazole rings would likely impart unique electronic properties to the molecule. The exact structure would need to be confirmed using techniques such as NMR spectroscopy.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the heteroatoms (sulfur and nitrogen) in the ring system. These atoms could potentially act as sites for electrophilic or nucleophilic attack, leading to various possible reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the heterocyclic rings could affect its solubility in various solvents. The exact properties would need to be determined experimentally.

Scientific Research Applications

Applications of 2-methyl-6,7,8,9-tetrahydro-5H-benzo[4,5]thieno[2,3-d]thiazolo[3,2-a]pyrimidin-5-one

Biological Activity: . . .

Synthesis Techniques: .

Oxidation of Dithia Compounds: . .

Synthesis of Dithia Compounds: The synthesis of dithia compounds involves reactions with various reagents. .

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. Many compounds containing thiophene and pyrimidine rings have been found to have biological activity, including anti-inflammatory, anti-psychotic, anti-arrhythmic, anti-anxiety, anti-fungal, antioxidant, estrogen receptor modulating, anti-mitotic, anti-microbial, kinases inhibiting and anti-cancer properties.

Future Directions

Given the wide range of biological activities exhibited by compounds containing thiophene and pyrimidine rings, this compound could potentially be of interest in the field of medicinal chemistry. Further studies could explore its synthesis, properties, and potential applications.